Cas no 1256836-23-3 (4-Thiazolecarboxylic acid, 2-(6-chloro-3-pyridinyl)-)

• Product Name: 4-Thiazolecarboxylic acid, 2-(6-chloro-3-pyridinyl)-
• CAS No: 1256836-23-3
• MF: C₉H₅ClN₂O₂S
• MW: 240.666199445724
• CID: 2121398
• Update Time: 2023-08-04

4-Thiazolecarboxylic acid, 2-(6-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-3-yl)thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-(6-chloro-3-pyridinyl)-

• Inchi： 1S/C9H5ClN2O2S/c10-7-2-1-5(3-11-7)8-12-6(4-15-8)9(13)14/h1-4H,(H,13,14)
• InChI Key： VRIXLELRWRXIMT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=NC(C(=O)O)=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Topological Polar Surface Area: 91.3